Cas no 79746-67-1 (methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate)
79746-67-1 structure
Product Name:methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate
CAS No:79746-67-1
MF:C5H6N2O3
MW:142.1127409935
MDL:MFCD09878841
CID:1088508
PubChem ID:957702
Update Time:2025-04-20
methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 4,5-dihydro-5-oxo-1H-Pyrazole-3-carboxylic acid methyl ester
- methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate
- Methyl5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate
- 79746-67-1
- CS-0243204
- EN300-260704
- Methyl 5-oxo-1,4-dihydropyrazole-3-carboxylate
- SCHEMBL14298946
- AKOS002233861
- G29256
-
- MDL: MFCD09878841
- Inchi: 1S/C5H6N2O3/c1-10-5(9)3-2-4(8)7-6-3/h2H2,1H3,(H,7,8)
- InChI Key: VKJVBCJNDVKSQV-UHFFFAOYSA-N
- SMILES: O(C)C(C1CC(NN=1)=O)=O
Computed Properties
- Exact Mass: 142.03784206g/mol
- Monoisotopic Mass: 142.03784206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 67.8Ų
Experimental Properties
- Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 226 ºC
- Solubility: Dissolution (50 g/l) (25 º C),
methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM189143-1g |
methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate |
79746-67-1 | 95% | 1g |
$324 | 2024-07-23 | |
| Chemenu | CM189143-5g |
methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate |
79746-67-1 | 95% | 5g |
$394 | 2024-07-23 | |
| eNovation Chemicals LLC | D570829-5g |
5-HYDROXY-2H-PYRAZOLE-3-CARBOXYLIC ACID METHYL ESTER |
79746-67-1 | 95% | 5g |
$1350 | 2024-08-03 | |
| Enamine | EN300-247892-0.05g |
methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate |
79746-67-1 | 95% | 0.05g |
$19.0 | 2024-06-18 | |
| Enamine | EN300-247892-0.1g |
methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate |
79746-67-1 | 95% | 0.1g |
$19.0 | 2024-06-18 | |
| Enamine | EN300-247892-0.25g |
methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate |
79746-67-1 | 95% | 0.25g |
$19.0 | 2024-06-18 | |
| Enamine | EN300-247892-0.5g |
methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate |
79746-67-1 | 95% | 0.5g |
$23.0 | 2024-06-18 | |
| Enamine | EN300-247892-1.0g |
methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate |
79746-67-1 | 95% | 1.0g |
$29.0 | 2024-06-18 | |
| Enamine | EN300-247892-2.5g |
methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate |
79746-67-1 | 95% | 2.5g |
$71.0 | 2024-06-18 | |
| Enamine | EN300-247892-5.0g |
methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate |
79746-67-1 | 95% | 5.0g |
$141.0 | 2024-06-18 |
methyl 5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylate Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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